2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-phenethylacetamide

• IUPAC Name: 2-(2-benzylsulfanyl-6-oxo-1H-pyrimidin-4-yl)-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C21H21N3O2S/c25-19(22-12-11-16-7-3-1-4-8-16)13-18-14-20(26)24-21(23-18)27-15-17-9-5-2-6-10-17/h1-10,14H,11-13,15H2,(H,22,25)(H,23,24,26)
• InChI Key: HOLSCLNSPRJXAW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CC2=CC(=O)NC(=N2)SCC3=CC=CC=C3
• Molecular Formula: C21H21N3O2S
• Molecular Weight: 379.5 g/mol
• CAS No.: 1105234-73-8

Description

2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-phenethylacetamide is a useful research compound. Its molecular formula is C21H21N3O2S and its molecular weight is 379.48. The purity is usually 95%.
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Mechanism of Action

Target of Action

Compounds with similar structures have been found to interact with various receptors and enzymes

Mode of Action

Based on the structure, it can be inferred that the compound might interact with its targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic interactions . The benzylthio and pyrimidinyl groups in the compound could potentially interact with the active sites of target proteins, leading to changes in their activity .

Biochemical Pathways

Compounds with similar structures have been found to affect various metabolic pathways . For example, they can influence the oxidation and reduction reactions in the body, affecting the energy balance of cells . They can also affect the flux of metabolites through metabolic pathways, ensuring that the output of the pathways meets biological demand .

Pharmacokinetics

The pharmacokinetics of a drug depends on patient-related factors as well as on the drug’s chemical properties . The compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action, would be influenced by these ADME properties .

Result of Action

Based on the structure and potential targets, it can be inferred that the compound might lead to changes in the activity of target proteins, which could potentially affect cellular processes .

Action Environment

The action, efficacy, and stability of this compound could be influenced by various environmental factors. These factors could include the pH of the environment, the presence of other molecules or drugs, and the temperature. For example, the compound’s activity could be affected by the pH of the environment, as changes in pH can affect the ionization state of the compound, potentially influencing its interaction with its targets .

Biochemical Analysis

Biochemical Properties

The biochemical properties of 2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-phenethylacetamide are not well-studied. Based on its structure, it can be hypothesized that it may interact with various enzymes, proteins, and other biomolecules. The nature of these interactions could be influenced by the benzylthio and phenethylacetamide groups present in the compound .

Cellular Effects

It is possible that this compound could influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It could potentially exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Information on the compound’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies would be valuable .

Dosage Effects in Animal Models

This could include any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

It could potentially interact with various enzymes or cofactors, and could also have effects on metabolic flux or metabolite levels .

Transport and Distribution

It could potentially interact with various transporters or binding proteins, and could also have effects on its localization or accumulation .

Subcellular Localization

It could potentially be directed to specific compartments or organelles by targeting signals or post-translational modifications .